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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical and thermochemical

data for 4-Ethoxybenzaldehyde (CAS No. 10031-82-0). While comprehensive experimental

thermochemical data such as enthalpy of formation and heat capacity are not readily available

in the current literature, this document compiles the existing physical properties and outlines a

common synthetic pathway. This information is crucial for professionals in drug development

and chemical research who require a foundational understanding of this compound for process

design, safety analysis, and computational modeling.

Physicochemical Properties of 4-
Ethoxybenzaldehyde
4-Ethoxybenzaldehyde is an aromatic aldehyde that serves as a versatile intermediate in the

synthesis of pharmaceuticals, fragrances, and dyes.[1][2] Its physical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₁₀O₂ [3]

Molecular Weight 150.17 g/mol [2][4]

Appearance
Clear yellow to light brown

liquid
[1][3]

Melting Point 13-14 °C [4][5][6]

Boiling Point 255 °C (at 760 mm Hg) [1][4][5]

Density 1.08 g/mL at 25 °C [1][5]

Refractive Index 1.559 (at 20 °C, n20/D) [5]

Flash Point 113 °C (closed cup) [5]

Solubility

Poorly soluble in water,

glycerol, and glycols; soluble in

organic solvents and oils;

miscible with ethanol at room

temperature.

[6][7]

Synthesis of 4-Ethoxybenzaldehyde
A common method for the synthesis of 4-Ethoxybenzaldehyde is through the ethylation of p-

hydroxybenzaldehyde.[8] This reaction is a variation of the Williamson ether synthesis. The

process involves the deprotonation of the hydroxyl group of p-hydroxybenzaldehyde to form a

phenoxide, which then acts as a nucleophile to attack an ethylating agent, such as ethyl iodide

or diethyl sulfate.

Below is a diagram illustrating the synthetic pathway.
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Caption: Synthesis of 4-Ethoxybenzaldehyde via Williamson ether synthesis.

Thermochemical Data
As of the latest literature review, specific experimental thermochemical data for 4-
ethoxybenzaldehyde, such as the standard enthalpy of formation (ΔfH°), standard enthalpy of

combustion (ΔcH°), and heat capacity (Cp), have not been reported. In the absence of

experimental values, computational methods can be employed to estimate these properties.

General Experimental Protocols for Determining Thermochemical Data

For the future experimental determination of the thermochemical properties of 4-
ethoxybenzaldehyde, the following established protocols are recommended:

1. Combustion Calorimetry for Enthalpy of Formation:

The standard enthalpy of combustion can be determined using a bomb calorimeter.[9]

Sample Preparation: A precisely weighed pellet of high-purity 4-ethoxybenzaldehyde is

placed in a crucible inside a combustion bomb. A fuse wire is attached to ignite the sample.
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Calorimeter Setup: The bomb is filled with high-pressure oxygen and placed in a calorimeter

vessel containing a known mass of water. The entire assembly is placed in an insulated

jacket to ensure adiabatic or isoperibol conditions.

Combustion and Measurement: The sample is ignited electrically, and the temperature

change of the water is meticulously recorded over time.

Calculation: The heat released during combustion is calculated from the temperature rise

and the heat capacity of the calorimeter system (determined by calibrating with a standard

substance like benzoic acid).[9] The standard enthalpy of combustion is then calculated,

from which the standard enthalpy of formation can be derived using Hess's law.

2. Differential Scanning Calorimetry (DSC) for Heat Capacity and Enthalpy of Phase

Transitions:

Differential Scanning Calorimetry is a versatile technique for measuring heat capacity and the

enthalpies of phase transitions (e.g., melting).

Sample Preparation: A small, accurately weighed amount of 4-ethoxybenzaldehyde is

hermetically sealed in an aluminum pan. An empty pan is used as a reference.

Measurement: The sample and reference pans are heated at a constant rate. The DSC

instrument measures the difference in heat flow required to maintain both pans at the same

temperature.

Calculation: The heat capacity of the sample is determined by comparing the heat flow to

that of a known standard (e.g., sapphire). The enthalpy of fusion is calculated by integrating

the area under the melting peak.

3. Vapor Pressure Measurement for Enthalpy of Vaporization:

The enthalpy of vaporization (ΔHvap) can be determined by measuring the vapor pressure of

the liquid as a function of temperature.[10] The Clausius-Clapeyron equation can then be used

to calculate ΔHvap.

Methodology: A static or dynamic method can be used. In a static method, the liquid is

placed in a sealed, evacuated container, and the pressure of the vapor in equilibrium with the
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liquid is measured at various temperatures.

Data Analysis: A plot of the natural logarithm of the vapor pressure (ln P) versus the inverse

of the absolute temperature (1/T) yields a straight line with a slope of -ΔHvap/R, where R is

the ideal gas constant.

Conclusion
This guide provides a compilation of the currently available physicochemical data for 4-
ethoxybenzaldehyde and outlines its synthesis. While specific experimental thermochemical

data are lacking, the established methodologies of combustion calorimetry, differential scanning

calorimetry, and vapor pressure measurements provide clear pathways for their future

determination. Such data will be invaluable for the accurate modeling and process optimization

required in the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Thermochemical
Data for 4-Ethoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043997#thermochemical-data-for-4-
ethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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